Trichloroacetyl Chloride Trichloroacetyl Chloride Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
Brand Name: Vulcanchem
CAS No.: 76-02-8
VCID: VC0107817
InChI: InChI=1S/C2Cl4O/c3-1(7)2(4,5)6
SMILES: C(=O)(C(Cl)(Cl)Cl)Cl
Molecular Formula: C2Cl4O
Molecular Weight: 181.8 g/mol

Trichloroacetyl Chloride

CAS No.: 76-02-8

Reference Standards

VCID: VC0107817

Molecular Formula: C2Cl4O

Molecular Weight: 181.8 g/mol

Trichloroacetyl Chloride - 76-02-8

CAS No. 76-02-8
Product Name Trichloroacetyl Chloride
Molecular Formula C2Cl4O
Molecular Weight 181.8 g/mol
IUPAC Name 2,2,2-trichloroacetyl chloride
Standard InChI InChI=1S/C2Cl4O/c3-1(7)2(4,5)6
Standard InChIKey PVFOMCVHYWHZJE-UHFFFAOYSA-N
SMILES C(=O)(C(Cl)(Cl)Cl)Cl
Canonical SMILES C(=O)(C(Cl)(Cl)Cl)Cl
Boiling Point 244 °F at 760 mm Hg (EPA, 1998)
117.9 °C
Colorform Liquid
Density 1.654 at 32 °F (EPA, 1998)
1.6202 at 20 °C/4 °C
Melting Point -31.8 °C
Physical Description Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
Description Trichloroacetyl chloride appears as a colorless volatile liquid with a strong odor. Denser than water. Contact severely irritates skin, eyes and mucous membranes. May be very toxic by ingestion and inhalation. May be combustible.
Solubility Sol in ether
Sol in alcohol
Synonyms 2,2,2-Trichloroacetyl Chloride; NSC 190466; Trichloroacetic Acid Chloride; Trichloroacetochloride;
Vapor Pressure 21.32 mmHg
21.32 mm Hg @ 25 °C, determined from experimentally derived coefficients
PubChem Compound 6420
Last Modified Nov 11 2021
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